2-Amino-5-chloro-4-fluorobenzoic acid

• IUPAC Name: 2-amino-5-chloro-4-fluorobenzoic acid
• InChI: InChI=1S/C7H5ClFNO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key: VTFCXMNTJYSFIR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)F)N)C(=O)O
• Molecular Formula: C7H5ClFNO2
• Molecular Weight: 189.57 g/mol
• CAS RN: 351367-77-6

Description

2-Amino-5-chloro-4-fluorobenzoic acid is a chemical compound with the CAS Number: 351367-77-6. It has a molecular weight of 189.57 and its linear formula is C7H5ClFNO2.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a sealed container in a dry room at normal temperature.

Scientific Research Applications

2-Amino-5-chloro-4-fluorobenzoic acid has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, such as the anti-cancer drug 5-fluorouracil. It has also been used in the synthesis of dyes, such as the fluorescent dye 4-chloro-2-fluoro-5-nitrobenzoic acid. In addition, this compound has been used in the synthesis of polymers, such as poly(2-chloro-5-fluorobenzoic acid) and poly(this compound).

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 2-Amino-5-chloro-4-fluorobenzoic acid are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .

Advantages and Limitations for Lab Experiments

2-Amino-5-chloro-4-fluorobenzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is a versatile compound that can be used in a variety of applications. In addition, it is a relatively stable compound, making it suitable for use in long-term experiments. However, this compound also has some limitations. It can be toxic if ingested, and it can be corrosive to certain materials, such as metals.

Future Directions

There are a variety of potential future directions for 2-Amino-5-chloro-4-fluorobenzoic acid research. One potential direction is the development of new synthesis methods for this compound. Another potential direction is the exploration of new applications for this compound, such as the synthesis of new pharmaceuticals or materials. In addition, further research into the biochemical and physiological effects of this compound could lead to the development of new drugs or treatments. Finally, research into the toxicity and corrosive properties of this compound could lead to the development of safer and more efficient synthesis methods.

Safety and Hazards

This compound is labeled with the signal word “Warning” and has the hazard statements H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust, mist, or vapors, and avoiding contact with skin and eyes.

Synthesis routes and methods I

Procedure details

To a solution of 4-fluoroanthranilic acid (0.882 g, 5.69 mmol) in methylene chloride (50 ML) and acetic acid (10 mL) is added tert-butyl hypochlorite (0.71 mL, 6.25 mmol) solution in dichloromethane (1 mL) dropwise over 1 minute. After 90 minutes, the reaction mixture is washed with water and brine. The organic layer is dried over MgSO4, filtered, and the filtrate concentrated to afford 5-chloro-4-fluoroanthranilic acid (1.20 g). MS CI: m/e 188 (M+).

Synthesis routes and methods II

Procedure details